N-(Octan-2-yl)acetamide

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: N-octan-2-ylacetamide
• InChI: InChI=1S/C10H21NO/c1-4-5-6-7-8-9(2)11-10(3)12/h9H,4-8H2,1-3H3,(H,11,12)
• InChI Key: DNVCVNWQDMXRNF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)NC(=O)C

Description

N-(Octan-2-yl)acetamide is a useful research compound. Its molecular formula is C10H21NO and its molecular weight is 171.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of acetyl chloride (7.11 mL, 100 mmol) was added dropwise to an ice water-cooled solution of 1-methylheptyl amine (8.30 g, 64 mmol) and triethylamine (20.91 mL, 150 mmol) in THF (100 mL). The resulting mixture was stirred at RT for 1 h, then was diluted with ethyl acetate and washed twice with 10% HCl, twice with sat aq NaHCO3, and then twice with brine. The organic solution was dried (MgSO4), and concentrated to afford 8.13 g N-(1-methylhept-1-yl)acetamide, a 73% yield.